Cas no 223253-40-5 (Carbamic acid, [2-(4-acetylphenyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-(4-acetylphenyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 223253-40-5
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 1407447
• PubChem ID: 23090852
• Update Time: 2025-05-24

Carbamic acid, [2-(4-acetylphenyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(4-acetylphenyl)ethyl]-, 1,1-dimethylethyl ester
• SCHEMBL3868210
• tert-butyl N-[2-(4-acetylphenyl)ethyl]carbamate
• 223253-40-5
• EN300-4305563

• Inchi： 1S/C15H21NO3/c1-11(17)13-7-5-12(6-8-13)9-10-16-14(18)19-15(2,3)4/h5-8H,9-10H2,1-4H3,(H,16,18)
• InChI Key： RFFFIEZATMWIRU-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC(C(C)=O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.15223
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Additional information on Carbamic acid, [2-(4-acetylphenyl)ethyl]-, 1,1-dimethylethyl ester

Carbamic acid, [2-(4-acetylphenyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 223253-40-5): A Comprehensive Overview

Carbamic acid, [2-(4-acetylphenyl)ethyl]-, 1,1-dimethylethyl ester, identified by its CAS number 223253-40-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, belonging to the class of esters, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecular structure of this compound features a carbamic acid ester moiety linked to a phenyl ring substituted with an acetyl group at the para position, further terminated with a tert-butyl ester group. Such a configuration suggests versatile reactivity and functionality, making it a valuable candidate for synthetic chemistry and drug development.

The synthesis of Carbamic acid, [2-(4-acetylphenyl)ethyl]-, 1,1-dimethylethyl ester involves meticulous chemical transformations that highlight the compound's synthetic utility. The process typically begins with the formation of the carbamic acid intermediate, which is then esterified using a suitable alcohol under acidic conditions. The introduction of the acetyl group at the phenyl ring and the subsequent tert-butyl esterification are critical steps that define the compound's identity and reactivity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These techniques underscore the importance of modern chemical techniques in the preparation of complex molecules like this one.

In recent years, Carbamic acid derivatives have been explored for their pharmacological properties. The structural motif of this compound, particularly the presence of a carbamate linkage and aromatic ring systems, is known to interact with biological targets in diverse ways. Research has indicated that such derivatives can exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for therapeutic intervention. Specifically, studies have focused on their potential as kinase inhibitors and as modulators of protein-protein interactions. The tert-butyl ester group not only enhances stability but also influences solubility and metabolic fate, factors that are crucial for drug-like properties.

The role of Carbamic acid, [2-(4-acetylphenyl)ethyl]-, 1,1-dimethylethyl ester in medicinal chemistry is further highlighted by its utility as an intermediate in the synthesis of more complex bioactive molecules. Its structural features allow for facile modifications at multiple sites, enabling chemists to tailor properties such as bioavailability and target specificity. For instance, derivatization of the phenolic hydroxyl group or the carbamate nitrogen can lead to novel compounds with enhanced pharmacological activity. This flexibility underscores its importance as a building block in drug discovery pipelines.

Recent advancements in computational chemistry have also contributed to a deeper understanding of this compound's behavior. Molecular modeling studies have been instrumental in predicting binding modes and interactions with biological targets. These simulations provide insights into how structural modifications might impact activity and selectivity. Additionally, high-throughput screening technologies have been employed to rapidly assess the biological activity of derivatives derived from Carbamic acid, [2-(4-acetylphenyl)ethyl]-, 1,1-dimethylethyl ester. Such approaches accelerate the identification of lead compounds for further development.

The environmental impact and sustainability considerations are also pertinent when discussing Carbamic acid derivatives. Efforts have been made to develop greener synthetic routes that minimize waste and hazardous byproducts. Catalytic processes and solvent-free reactions are examples of methodologies that align with sustainable chemistry principles. Furthermore, biodegradability studies have been conducted to assess the environmental footprint of these compounds under various conditions.

The future prospects for Carbamic acid derivatives remain promising as research continues to uncover new applications and improve synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic solutions. As our understanding of biological systems grows more sophisticated so too does our ability to design molecules that interact with precision at the molecular level.